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Compound of Interest

Compound Name: YQA14

Cat. No.: B12381258

YQA14: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, properties, and
pharmacological profile of YQA14, a selective dopamine D3 receptor antagonist. The
information is intended to support ongoing research and drug development efforts in
neuroscience and related fields.

Chemical Structure and Properties

YQA14, with the IUPAC name N-[4-[4-(5-Chloro-2-methylphenyl)-1-piperazinyl]butyl]-2,3-
dihydro-2-oxo0-5-benzoxazolecarboxamide, is a novel benzoxazolone carboxamide derivative.
[1][2] Its chemical and physical properties are summarized in the table below.
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Property Value Reference
CAS Number 1221408-42-9 [11[2]
Molecular Formula C23H27CIN403 [1][2]
Molecular Weight 442.94 g/mol [11[2]
Appearance Tan powder [2]
Solubility DMSO: 100 mg/mL [2]

Purity =>98% (HPLC) [2]

Storage Temperature 2-8°C [2]

0=C(C1=CC=C(OC(N2)=0)C2
SMILES Code =C1)NCCCCN3CCN(C4=CC(  [1]
Cl)=CC=C4C)CC3

VIZDBZXBKIEXRK-
InChl Key [1]
UHFFFAOYSA-N

Pharmacological Properties

YQA14 is a highly potent and selective antagonist of the dopamine D3 receptor.[2] Preclinical
studies have highlighted its potential as a pharmacotherapeutic agent for substance use
disorders.[3][4]

Receptor Binding Affinity

In vitro radioligand binding assays have demonstrated that YQA14 exhibits high affinity and
selectivity for the human dopamine D3 receptor.[5][6] Notably, YQA14 has two distinct binding
sites on the D3 receptor.[5][7]
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- . . Selectivity vs. D3
Receptor Subtype Binding Affinity (Ki) . Reference
(Low Affinity)

Dopamine D3 (High 0.068 pM (0.68 x 10~
[21[51[7]

Affinity) nM)
Dopamine D3 (Low
o 211 nM - [2][517]
Affinity)
Dopamine D2 >316.5 nM >150-fold [5][6]
Other Dopamine
>1000-fold [5][6]

Receptors

Mechanism of Action

YQA14 functions as a dopamine D3 receptor antagonist.[1][5] The dopamine D3 receptor is
implicated in the rewarding and reinforcing effects of drugs of abuse.[3][5] By blocking this
receptor, YQA14 can inhibit the effects of substances like cocaine.[3][5] This mechanism is
supported by studies showing that the inhibitory effects of YQA14 on cocaine self-
administration are absent in D3 receptor-knockout mice.[5][6]

The proposed signaling pathway involves the modulation of downstream signaling cascades
typically activated by dopamine binding to the D3 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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